Cas no 2228280-51-9 (1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-amine)

• Product Name: 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-amine
• CAS No: 2228280-51-9
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 5814914
• PubChem ID: 165689583
• Update Time: 2025-06-25

1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-amine
• 2228280-51-9
• EN300-1795928

• Inchi： 1S/C9H8F2N2O2/c10-5-1-2-6(13(14)15)8(11)7(5)9(12)3-4-9/h1-2H,3-4,12H2
• InChI Key： GQKPRRHYWDFRJP-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1(CC1)N)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.05538383g/mol
• Monoisotopic Mass: 214.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-amine

Introduction to 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-amine (CAS No. 2228280-51-9)

1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-amine, with the CAS number 2228280-51-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of substituted cyclopropanamines, which are known for their diverse pharmacological properties and applications in drug discovery.

The chemical structure of 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-amine consists of a cyclopropane ring attached to a substituted phenyl group. The presence of difluoro and nitro substituents on the phenyl ring imparts distinct electronic and steric properties to the molecule, making it an intriguing candidate for various biological studies. The cyclopropane ring, being highly strained, can influence the conformational flexibility and reactivity of the compound, which may contribute to its biological activity.

Recent research has focused on exploring the potential therapeutic applications of 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-amine. Studies have shown that this compound exhibits promising activity in several biological assays. For instance, it has been reported to possess potent anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as arthritis and inflammatory bowel disease. The mechanism of action is thought to involve the modulation of key inflammatory pathways, including the inhibition of pro-inflammatory cytokines and enzymes.

In addition to its anti-inflammatory effects, 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-amine has also been investigated for its potential as an anticancer agent. Preliminary studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. The selective cytotoxicity observed in cancer cells suggests that 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-amine may have a favorable therapeutic index, making it a promising lead compound for further development.

The pharmacokinetic properties of 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-amine have also been studied to assess its suitability as a drug candidate. Research has shown that this compound exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for successful drug development. Additionally, the compound has been found to have low toxicity in preclinical models, further supporting its potential as a safe and effective therapeutic agent.

In the context of drug discovery, the synthesis and optimization of 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-amine derivatives have been an active area of research. Chemists have explored various synthetic routes to access this compound and its analogs, aiming to improve their potency and selectivity. For example, one approach involves the use of transition-metal-catalyzed reactions to introduce functional groups at specific positions on the cyclopropane ring or the phenyl substituent. These modifications can lead to enhanced biological activity and improved pharmacological profiles.

The structural diversity within the class of substituted cyclopropanamines has also inspired researchers to investigate their potential as scaffolds for drug design. By systematically varying the substituents on the cyclopropane ring and the phenyl group, scientists can identify novel compounds with optimized biological activities. This approach has led to the discovery of several promising leads with diverse therapeutic applications.

In conclusion, 1-(2,6-difluoro-3-nitrophenyl)cyclopropan-1-amine (CAS No. 2228280-51-9) is a fascinating compound with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an important role in advancing our understanding of various diseases and contributing to the discovery of new treatments.